Cas no 620973-38-8 (4-Oxazolecarboxylic acid, 2-(2-bromoethyl)-, ethyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 2-(2-bromoethyl)-, ethyl ester
• CAS No: 620973-38-8
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 4072917
• PubChem ID: 10857806
• Update Time: 2025-05-24

4-Oxazolecarboxylic acid, 2-(2-bromoethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-(2-bromoethyl)-, ethyl ester
• 961-859-3
• Ethyl 2-(2-bromoethyl)-1,3-oxazole-4-carboxylate
• EN300-37098625
• 620973-38-8

• Inchi： 1S/C8H10BrNO3/c1-2-12-8(11)6-5-13-7(10-6)3-4-9/h5H,2-4H2,1H3
• InChI Key： DHCIJJRRTCZHGL-UHFFFAOYSA-N
• SMILES： O1C=C(C(OCC)=O)N=C1CCBr

Computed Properties

• Exact Mass: 246.98441Da
• Monoisotopic Mass: 246.98441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 4-Oxazolecarboxylic acid, 2-(2-bromoethyl)-, ethyl ester

4-Oxazolecarboxylic acid, 2-(2-bromoethyl)-, ethyl ester (CAS No. 620973-38-8): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound 4-Oxazolecarboxylic acid, 2-(2-bromoethyl)-, ethyl ester, identified by the CAS number 620973-38-8, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This heterocyclic ester, featuring a 4-oxazole core substituted with a 2-(2-bromoethyl) side chain and an ethyl ester functionality, has garnered considerable attention due to its versatile structural framework and potential biological activities. The unique combination of these moieties not only enhances its chemical reactivity but also opens up diverse avenues for therapeutic applications.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, owing to their inherent stability and ability to engage with biological targets effectively. The 4-oxazolecarboxylic acid scaffold serves as a privileged structure, frequently found in bioactive molecules across multiple therapeutic categories. The introduction of a bromoethyl group at the 2-position introduces additional reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This modularity is particularly valuable in constructing complex molecular architectures aimed at optimizing pharmacokinetic and pharmacodynamic properties.

The ethyl ester moiety in this compound not only contributes to its solubility but also provides a handle for subsequent derivatization, allowing chemists to fine-tune physicochemical properties like lipophilicity and metabolic stability. Such features are critical in designing molecules with improved bioavailability and reduced susceptibility to enzymatic degradation. In the context of modern drug development, compounds like this are often explored as intermediates for more complex analogs, leveraging their structural versatility to explore novel binding modes and mechanisms of action.

One of the most compelling aspects of 4-Oxazolecarboxylic acid, 2-(2-bromoethyl)-, ethyl ester is its potential utility in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. The oxazole ring itself is known to interact with nucleophilic residues in active sites, making it an attractive scaffold for designing kinase inhibitors or other enzyme modulators. The presence of the bromoethyl group further enhances its utility by providing a site for directed chemical modification, enabling the precise tuning of interactions with biological targets.

Recent advances in medicinal chemistry have demonstrated the power of heterocyclic compounds in addressing unmet medical needs. The 4-oxazole derivative family has shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. For instance, oxazole-based molecules have been investigated for their ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenases or lipoxygenases. The structural features of our compound make it a compelling candidate for such applications, with the potential to exhibit dual functionality—a rare but highly sought-after property in drug candidates.

The ethyl ester group also plays a pivotal role in determining the metabolic fate of this compound. Ester functionalities are commonly found in drugs due to their ability to enhance oral bioavailability while being susceptible to hydrolysis by esterase enzymes. This characteristic can be exploited to design prodrugs or delayed-release formulations, offering flexibility in therapeutic delivery systems. Furthermore, the bromo substituent can serve as a probe for understanding metabolic pathways and interactions with cytochrome P450 enzymes—a critical consideration in drug safety assessments.

In conclusion, 4-Oxazolecarboxylic acid, 2-(2-bromoethyl)-, ethyl ester (CAS No. 620973-38-8) represents a promising entity in the landscape of chemical biology and medicinal chemistry. Its unique structural attributes—combining a stable heterocyclic core with reactive side chains—position it as a valuable building block for drug discovery efforts targeting diverse therapeutic areas. As research continues to uncover new biological functions and mechanistic insights into how these compounds interact with cellular machinery, derivatives like this are likely to play an increasingly important role in developing next-generation therapeutics.